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Compound of Interest

Compound Name: 1,4-Dibromo-2-nitrobenzene

Cat. No.: B110544 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,4-dibromo-2-nitrobenzene, a

key chemical intermediate in various industrial and research applications. This document

outlines its chemical and physical properties, provides a detailed experimental protocol for its

synthesis, summarizes its spectroscopic data, and details critical safety information.

Chemical and Physical Properties
1,4-Dibromo-2-nitrobenzene, also known as 2,5-dibromonitrobenzene, is a crystalline solid at

room temperature.[1] Its key physical and chemical properties are summarized in the table

below for easy reference.
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Property Value Source

IUPAC Name 1,4-dibromo-2-nitrobenzene [2]

Synonyms 2,5-Dibromonitrobenzene [2]

CAS Number 3460-18-2 [1][2]

Molecular Formula C₆H₃Br₂NO₂ [1][2]

Molecular Weight 280.90 g/mol [2][3]

Appearance
White to cream to yellow

crystalline powder
[1][3]

Melting Point 81 - 86 °C (177.8 - 185 °F) [1][4]

Specific Gravity 2.374 [4]

Purity ≥97.5% (GC) [1]

Synthesis of 1,4-Dibromo-2-nitrobenzene
The synthesis of 1,4-dibromo-2-nitrobenzene can be achieved through the nitration of 1,4-

dibromobenzene.[5] This electrophilic aromatic substitution reaction introduces a nitro group

onto the benzene ring.

Experimental Protocol: Nitration of 1,4-Dibromobenzene
This protocol is based on established nitration procedures for aromatic compounds.

Materials:

1,4-dibromobenzene

Concentrated sulfuric acid (H₂SO₄)

Concentrated nitric acid (HNO₃)

Ice

Distilled water
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Ethanol (for recrystallization)

Procedure:

In a round-bottom flask, carefully add 1,4-dibromobenzene to an excess of concentrated

sulfuric acid.

Cool the mixture in an ice bath to maintain a low temperature.

Slowly add a nitrating mixture of concentrated nitric acid and concentrated sulfuric acid

dropwise to the cooled solution while stirring continuously. The temperature should be

carefully monitored and maintained to prevent over-nitration.

After the addition is complete, allow the reaction mixture to stir at a controlled temperature

for a specified period to ensure the completion of the reaction.

Pour the reaction mixture over crushed ice to precipitate the crude product.

Collect the solid product by vacuum filtration and wash it thoroughly with cold distilled water

to remove any residual acid.

Purify the crude 1,4-dibromo-2-nitrobenzene by recrystallization from a suitable solvent,

such as ethanol, to yield a purified crystalline product.

Dry the purified product under vacuum.

1,4-Dibromobenzene 1,4-Dibromo-2-nitrobenzeneNitration

HNO3, H2SO4

Click to download full resolution via product page

Caption: Synthesis of 1,4-Dibromo-2-nitrobenzene via nitration.
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Spectroscopic Data
The structural confirmation of 1,4-dibromo-2-nitrobenzene is supported by various

spectroscopic techniques.[2]

Spectroscopic Data Description

¹H NMR

The proton NMR spectrum provides information

about the chemical environment of the hydrogen

atoms in the molecule.

FTIR
The Fourier-transform infrared spectrum reveals

the presence of characteristic functional groups.

GC-MS

Gas chromatography-mass spectrometry

confirms the molecular weight and purity of the

compound.

Raman Spectra

Raman spectroscopy offers additional

vibrational mode information for structural

analysis.

Applications
1,4-Dibromo-2-nitrobenzene is a versatile intermediate in organic synthesis.[6][7] Its primary

applications include:

Pharmaceuticals: It serves as a crucial building block in the synthesis of active

pharmaceutical ingredients (APIs).[6][8]

Agrochemicals: The compound is used in the production of pesticides and herbicides.[6][8]

Dyes: It is an intermediate in the manufacturing of various dyestuffs.[8]

Material Science: It is utilized in the development of specialty polymers and materials with

enhanced properties.[7]

Safety and Handling
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1,4-Dibromo-2-nitrobenzene is a hazardous substance and requires careful handling.[4][9]

[10] The following table summarizes the key safety information.

Hazard Category GHS Classification Precautionary Statements

Acute Toxicity (Oral) Category 4 Harmful if swallowed.[4][10]

Acute Toxicity (Dermal) Category 4
Harmful in contact with skin.[4]

[10]

Acute Toxicity (Inhalation) Category 4 Harmful if inhaled.[4][10]

Skin Corrosion/Irritation Category 2 Causes skin irritation.[4][10]

Serious Eye Damage/Irritation Category 2
Causes serious eye irritation.

[4][10]

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (Respiratory

system)

May cause respiratory

irritation.[4][10]

Handling and Storage:

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.[10]

Use only in a well-ventilated area or under a fume hood.[10]

Store in a tightly closed container in a dry, cool, and well-ventilated place.[4][10]

Keep away from strong oxidizing agents and strong bases.[4]

First Aid Measures:

If inhaled: Move the person to fresh air.[4][10]

In case of skin contact: Wash off immediately with plenty of soap and water.[4][10]

In case of eye contact: Rinse cautiously with water for several minutes.[4][10]

If swallowed: Call a poison center or doctor if you feel unwell.[4][10]
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Handling Storage In Case of Exposure

Wear PPE

Use in Ventilated Area

Tightly Closed Container

Cool, Dry, Ventilated

Away from Incompatibles

Inhalation

Move to Fresh Air

Skin Contact

Wash with Soap and Water

Eye Contact

Rinse with Water

Ingestion

Seek Medical Attention
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Caption: Recommended safety and handling workflow for 1,4-Dibromo-2-nitrobenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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